Cas no 2227776-54-5 (rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans)

• Product Name: rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans
• CAS No: 2227776-54-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6550748
• PubChem ID: 155819339
• Update Time: 2025-07-19

rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans
• Tert-butyl 3-[(1S,2R)-2-aminocyclopropyl]azetidine-1-carboxylate
• rac-tert-butyl 3-[(1R,2S)-2-aminocyclopropyl]azetidine-1-carboxylate
• 2227776-54-5
• EN300-1893600

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7(6-13)8-4-9(8)12/h7-9H,4-6,12H2,1-3H3/t8-,9+/m0/s1
• InChI Key： JQIVGVPAYOAPKN-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)[C@@H]1C[C@H]1N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans

Comprehensive Overview of rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans (CAS No. 2227776-54-5)

The compound rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans (CAS No. 2227776-54-5) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the azetidine ring and cyclopropylamine moiety, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and bioactive molecules targeting neurological disorders. The tert-butyl carboxylate group enhances its stability, facilitating handling and storage under standard laboratory conditions.

In recent years, the demand for chiral intermediates like rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans has surged due to the growing focus on enantioselective synthesis in drug development. Researchers frequently search for "chiral azetidine derivatives" or "cyclopropylamine applications in medicinal chemistry," reflecting the compound's relevance in cutting-edge therapeutic areas such as neurodegenerative diseases and antiviral agents. Its trans configuration is particularly noteworthy, as it often confers superior biological activity compared to cis isomers, a topic extensively discussed in recent publications.

The synthesis of CAS No. 2227776-54-5 typically involves multi-step protocols, including stereocontrolled cyclopropanation and azetidine ring formation. Advanced techniques like asymmetric catalysis are often employed to achieve high enantiomeric purity, addressing the pharmaceutical industry's stringent requirements. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity, while computational studies predict its conformational behavior in biological systems—a hot topic in AI-driven drug design forums.

From a commercial perspective, rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate serves as a key intermediate for contract manufacturing organizations (CMOs) supplying active pharmaceutical ingredients (APIs). Its inclusion in patent applications for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators underscores its versatility. Environmental, social, and governance (ESG)-conscious manufacturers prioritize sustainable production methods for such compounds, aligning with green chemistry principles—a frequent search query among industry professionals.

Ongoing research explores the derivatization potential of this scaffold, particularly for central nervous system (CNS)-targeting drugs. The azetidine-cyclopropyl hybrid structure exhibits favorable blood-brain barrier permeability, making it attractive for treating conditions like Alzheimer's disease—a major focus area in 2024's pharmaceutical R&D landscape. Regulatory-compliant documentation, including Certificates of Analysis (CoAs) and material safety data sheets (MSDS), ensures safe handling without compromising its research utility.

In summary, rac-tert-butyl 3-(1R,2S)-2-aminocyclopropylazetidine-1-carboxylate, trans represents a sophisticated tool for modern drug discovery, bridging synthetic chemistry and therapeutic innovation. Its applications span from small-molecule libraries to targeted therapies, with continuous optimization driven by computational modeling and high-throughput screening technologies. As the pharmaceutical industry increasingly values structurally diverse scaffolds, this compound's importance is poised to grow further in coming years.